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Compound of Interest

Compound Name: DS21360717

Cat. No.: B10815245

An in-depth investigation into the molecule DS21360717 and its specific role in Leucine-rich
repeat kinase 2 (LRRK2) biology cannot be provided at this time. A comprehensive search of
publicly available scientific literature and databases did not yield any specific information or
data related to a compound designated "DS21360717".

This suggests that "DS21360717" may be an internal compound code not yet disclosed in
public research, a very recent discovery that has not been published, or a potential error in the
designation.

While detailed information on DS21360717 is unavailable, extensive research has been
conducted on the biology of LRRK2, a key protein implicated in both familial and sporadic
cases of Parkinson's disease.[1][2] LRRK2 is a large, multi-domain protein with both kinase
and GTPase enzymatic activities, and it is involved in a multitude of cellular processes.[3][4]

General LRRK2 Biology and Signhaling Pathways

LRRK2 has been shown to play a role in:

» Vesicle Trafficking: LRRK2 is implicated in the movement of vesicles within the cell, a crucial
process for neuronal function.[4][5]

o Autophagy: The protein is involved in the cellular "housekeeping" process of autophagy,
which removes damaged components.[5]
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» Mitochondrial Function: LRRK2 activity has been linked to the health and function of
mitochondria, the powerhouses of the cell.

e Neuroinflammation: LRRK2 is expressed in immune cells in the brain and is thought to play a
role in inflammatory responses.[6]

Mutations in the LRRK2 gene, particularly the G2019S mutation, are the most common genetic
cause of Parkinson's disease.[7][8] These mutations often lead to an increase in the kinase
activity of the LRRK2 protein, which is believed to contribute to the neurodegeneration seen in
the disease.[3][7]

The primary signaling pathway associated with LRRK2 involves its kinase activity, where it
phosphorylates various substrate proteins. A key class of LRRK2 substrates are Rab GTPases,
which are master regulators of intracellular membrane trafficking.[5][9] By phosphorylating Rab
proteins, LRRK2 can influence their function and impact downstream cellular processes.[9]

Potential Experimental Approaches for Investigating
a Novel LRRK2 Modulator

Should information on DS21360717 become available, researchers would likely employ a
variety of experimental techniques to characterize its role in LRRK2 biology. These would
include:

¢ Biochemical Assays: To determine if DS21360717 directly binds to LRRK2 and modulates its
kinase or GTPase activity.

o Cell-Based Assays: Using cell lines that express LRRK2 to assess the effect of the
compound on LRRK2 phosphorylation, substrate phosphorylation (e.g., Rab proteins), and
other cellular functions known to be regulated by LRRK2.[10][11][12]

 In Vivo Studies: Utilizing animal models of Parkinson's disease to investigate the therapeutic
potential and mechanism of action of DS21360717 in a living organism.[13][14]

Without specific data on DS21360717, it is not possible to provide the requested quantitative
data tables, detailed experimental protocols, or visualizations of its specific interactions and
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effects. Further research and public disclosure of information regarding this molecule are

necessary to conduct a thorough investigation of its role in LRRK2 biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Investigating the role of DS21360717 in LRRK2
biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815245#investigating-the-role-of-ds21360717-in-
Irrk2-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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